Cas no 1695823-98-3 (1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol)

1-(1,5-Dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol is a pyrazole-derived alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a substituted pyrazole ring and a branched alkyl alcohol moiety, offering versatility as an intermediate in organic reactions. The compound's sterically hindered alcohol group enhances stability, while the pyrazole core provides a robust scaffold for further functionalization. Its well-defined molecular architecture makes it suitable for use in ligand design and catalysis. The presence of methyl substituents on both the pyrazole and propanol segments contributes to improved lipophilicity, which may be advantageous in formulation development. This compound is typically handled under standard laboratory conditions, requiring no specialized storage protocols.

1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol structure

1695823-98-3 structure

Product Name:1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol

CAS No:1695823-98-3

MF:C₉H₁₆N₂O

MW:168.236142158508

MDL:MFCD29060344

CID:5245123

PubChem ID:121553424

Update Time:2026-03-08

1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol
- 1-(1,5-dimethylpyrazol-3-yl)-2-methylpropan-1-ol
- 1H-Pyrazole-3-methanol, 1,5-dimethyl-α-(1-methylethyl)-
- MDL： MFCD29060344
- Inchi： 1S/C9H16N2O/c1-6(2)9(12)8-5-7(3)11(4)10-8/h5-6,9,12H,1-4H3
- InChI Key： MYTMBNWGDMLQHD-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)N(C)N=1)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 150
XLogP3: 1.1
Topological Polar Surface Area: 38

1-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-ol Pricemore >>

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